Phenylmethyl 3-carboxy-2-(phenylmethyl)-1-propanoate

• Molecular Formula: C18H18O4
• Molecular Weight: 298.3 g/mol
• IUPAC Name: 3-benzyl-4-oxo-4-phenylmethoxybutanoic acid
• InChI: InChI=1S/C18H18O4/c19-17(20)12-16(11-14-7-3-1-4-8-14)18(21)22-13-15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,19,20)
• InChI Key: ZXEOHROMGBZHPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC(=O)O)C(=O)OCC2=CC=CC=C2

Description

Phenylmethyl 3-carboxy-2-(phenylmethyl)-1-propanoate is a useful research compound. Its molecular formula is C18H18O4 and its molecular weight is 298.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8 ml of trifluoroacetic acid are added, at 0° C., to a solution of 2 g (5.6 mmol) of phenylmethyl 1,1-dimethylethyl 2-(phenylmethyl)-1,4-butanedioate in 16 ml of dichloromethane. After 7 h at room temperature, the mixture is evaporated to dryness and the residue is recrystallized from cyclohexane. 1.05 g of a white product are obtained.